4-Ethoxycarbonylmethylsulfanyl-2-fluoro-5-nitro-benzoic acid ethyl ester

• IUPAC Name: ethyl 4-(2-ethoxy-2-oxoethyl)sulfanyl-2-fluoro-5-nitrobenzoate
• InChI: InChI=1S/C13H14FNO6S/c1-3-20-12(16)7-22-11-6-9(14)8(13(17)21-4-2)5-10(11)15(18)19/h5-6H,3-4,7H2,1-2H3
• InChI Key: VONLTXKMYDGKKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=C(C=C(C(=C1)F)C(=O)OCC)[N+](=O)[O-]
• Molecular Formula: C13H14FNO6S
• DSSTOX Substance ID: DTXSID401183524
• Molecular Weight: 331.32 g/mol
• CAS RN: 911485-85-3

Description

4-Ethoxycarbonylmethylsulfanyl-2-fluoro-5-nitro-benzoic acid ethyl ester, also known as EFNBEE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a member of the benzoic acid family and has a molecular weight of 355.33 g/mol.

Scientific Research Applications

Organic Synthesis and Protective Groups

• The synthesis of 4′-nitrophenoxy-benzoic or benzo-phosphonic acid ethyl esters, achieved through the condensation of the ethyl esters of phenyl carboxylic acids or phenyl-phosphonic acids with halonitrobenzenes, represents a novel approach to nucleophilic condensation. This method is particularly useful for substrates with ancillary reactive groups, where traditional procedures lead to decomposition. Reduction of these nitro derivatives yields the corresponding amines in high yield, suggesting potential applications in organic synthesis where functional group protection or strategic deprotection is required (Consiglio et al., 2000).

• α-Methyl nitrobenzyl compounds, including 4-(1-hydroxy-ethyl)-3-nitro-benzoic acid ethyl ester and 4-(1-amino-ethyl)-3-nitro-benzoic acid ethyl ester, demonstrate superior photochemical release properties. Their synthesis provides a crystallizable precursor for both hydroxy and amine substituted α-methyl nitrobenzyl compounds, serving as a versatile methodology for creating a broad array of nitrobenzyl protecting groups (Salerno & Cleaves, 2004).

Functionalization for Biomedical Applications

• The functionalization of porphyrins through condensation and reaction with cyano-acetic acid ethyl ester or (4-nitro-phenyl)-acetic acid ethyl ester leads to the synthesis of various pre-organized strapped porphyrins. This process results in porphyrins with ethoxycarbonyl groups oriented towards or outside the porphyrin cavity, providing a precursor for further functionalization suitable for coupling on biomolecules. Such advancements underscore the importance of these compounds in designing targeted therapy agents or diagnostic tools (Halime et al., 2010).